Cas no 287192-92-1 (tert-butyl N-(4-ethynyloxan-4-yl)carbamate)

• Product Name: tert-butyl N-(4-ethynyloxan-4-yl)carbamate
• CAS No: 287192-92-1
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD30803405
• CID: 5272034
• PubChem ID: 54376860
• Update Time: 2026-03-09

tert-butyl N-(4-ethynyloxan-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4-ethynyltetrahydro-2H-pyran-4-yl)carbamate
• tert-butyl N-(4-ethynyloxan-4-yl)carbamate

• MDL： MFCD30803405
• Inchi： 1S/C12H19NO3/c1-5-12(6-8-15-9-7-12)13-10(14)16-11(2,3)4/h1H,6-9H2,2-4H3,(H,13,14)
• InChI Key： UXCZUPFGNORHRS-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1(C#C)CCOCC1

Additional information on tert-butyl N-(4-ethynyloxan-4-yl)carbamate

Comprehensive Overview of tert-butyl N-(4-ethynyloxan-4-yl)carbamate (CAS No. 287192-92-1): Properties, Applications, and Industry Insights

The chemical compound tert-butyl N-(4-ethynyloxan-4-yl)carbamate, identified by its CAS number 287192-92-1, is a specialized organic intermediate gaining traction in pharmaceutical and materials science research. This carbamate derivative features a unique combination of a tert-butyl protecting group and an ethynyloxane moiety, making it a versatile building block for complex molecular architectures. Its structural attributes align with modern demands for click chemistry applications and peptide synthesis, addressing trending topics like drug discovery and bioconjugation techniques.

In the context of green chemistry initiatives, researchers are exploring tert-butyl N-(4-ethynyloxan-4-yl)carbamate as a potential enabler for sustainable synthesis routes. The compound's ethynyl group allows participation in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction frequently queried in AI-driven chemical databases. This property makes it valuable for developing biocompatible polymers and targeted drug delivery systems, two areas dominating recent scientific literature searches.

The oxane ring in its structure contributes to enhanced metabolic stability, a hot topic in medicinal chemistry optimization. Pharmaceutical formulators frequently search for compounds like CAS 287192-92-1 when designing prodrugs or enzyme inhibitors. Its carbamate functionality provides reversible protection for amine groups, a technique widely discussed in organic synthesis forums and patent literature.

From a commercial perspective, tert-butyl N-(4-ethynyloxan-4-yl)carbamate has seen growing demand in high-throughput screening libraries. Analytical methods for this compound, particularly HPLC purification and LC-MS characterization, rank among the most searched technical queries related to CAS 287192-92-1. The compound's chiral center at the 4-position of the oxane ring also makes it relevant to asymmetric synthesis studies, another trending research area.

Recent advancements in flow chemistry have incorporated derivatives of 287192-92-1 for continuous manufacturing processes. The compound's thermal stability (a frequently analyzed parameter in QSPR modeling) and compatibility with microwave-assisted reactions position it as a candidate for process intensification strategies. These aspects correlate with industry searches for time-efficient synthesis and energy-saving protocols.

In material science applications, the ethynyl functionality of tert-butyl N-(4-ethynyloxan-4-yl)carbamate enables its use in conjugated polymer development. This connects to popular searches about organic electronics and semiconductor materials. The compound's hydrogen bonding capacity (a subject of computational chemistry studies) further expands its utility in designing molecular recognition systems.

Quality control aspects of CAS 287192-92-1, including spectroscopic characterization (particularly NMR fingerprinting) and residual solvent analysis, represent common technical queries from quality assurance professionals. The compound's shelf life under various storage conditions (accelerated stability studies) also features prominently in industrial discussions about chemical inventory management.

The scientific community continues to investigate novel derivatives of tert-butyl N-(4-ethynyloxan-4-yl)carbamate, particularly for structure-activity relationship (SAR) studies. This aligns with persistent searches about molecular modification strategies and bioisosteric replacement approaches. The compound's balanced lipophilicity (calculated logP values being a frequent search parameter) makes it particularly interesting for blood-brain barrier penetration studies.

Regulatory considerations for 287192-92-1 frequently appear in REACH compliance discussions and GMP synthesis inquiries. The compound's patent landscape analysis reveals growing interest across multiple jurisdictions, particularly for applications in biodegradable materials and controlled release formulations – two areas generating substantial search traffic in innovation databases.

Emerging research explores the compound's potential in covalent inhibitor design, capitalizing on its electrophilic warhead capability. This connects to trending searches about irreversible enzyme inhibition and kinetic selectivity in drug design. The tert-butyloxycarbonyl (Boc) group's cleavage kinetics under various conditions (acidolysis parameters) also generates significant technical discussion in synthetic chemistry circles.